Cas no 645-65-8 (2-(1H-Imidazol-5-yl)acetic acid)
645-65-8 structure
2-(1H-Imidazol-5-yl)acetic acid Properties
Names and Identifiers
-
- 2-(1H-Imidazol-5-yl)acetic acid
- (1H-Imidazol-4-yl)acetic acid
- (1H-Imidazol-4-yl)-acetic acid
- 1H-Imidazol-4-ylacetic acid hydrochloride
- 4(5)-Imidazoleacetate
- IMIDAZOLE-4-ACETIC ACID
- Imidazolyl-4-acetic acid
- (imidazol-4-yl)acetic acid
- 1H-imidazol-4-ylacetic acid
- 1H-imidazole-4-acetic acid
- 2-(1H-IMidazol-5-yl)acetic acid hydrochloride
- 2-(1H-imidazol-5-yl)ethanoic acid
- 2-(3H-IMIDAZOL-4-YL)ACETIC ACID
- 2-(iMidazol-4-yl)acetic acid
- 4-carboxymethyl-imidazole
- 4-imidazolylacetic acid
- midazole-4-acetic acidI
- TS-01654
- BDBM50026410
- 2-(1H-imidazole-5-yl)acetic acid
- Imidazoleacetic acid (VAN)
- Imidazole acetic acid
- CHEBI:70804
- A835408
- 1H-Imidazol-4-ylacetic acid #
- NCGC00015544-04
- NSC 60104
- MFCD01570463
- Imidazole-4-aceticacid
- CHEMBL784
- NCGC00015544-02
- EN300-99349
- NS00014847
- NCGC00162202-01
- NCGC00015544-05
- HY-113413
- Spectrum_001878
- imidazol-5-ylacetic acid
- NCGC00162202-02
- imidazoleacetic acid
- NCGC00162202-03
- C02835
- NCGC00015544-01
- (1H-Imidazol-4-yl)acetic acid;Imidazole-4-acetic acid;2-(1H-imidazol-5-yl)acetic acid
- CHEBI:16974
- 2-(1H-imidazol-5-yl)aceticacid
- IZC
- PDSP2_000241
- 4-Imidazoleacetate
- BDBM85712
- Imidazole-5-acetic acid
- DTXSID50214751
- AMY39839
- 4-Imidazoleacetic acid
- 2-(1H-imidazol-4-yl)acetic acid
- KBio2_004967
- NSC_96215
- Biomol-NT_000244
- IMAC
- NSC-60104
- NSC60104
- BPBio1_000793
- Lopac0_000609
- C16158
- IGZ30Z24EJ
- NCGC00015544-06
- KBio2_007535
- C2367A7F-EFBF-4ACE-A441-496E7F6B49FD
- Lopac-I-0375
- NCGC00015544-03
- A846463
- 1H-imidazol-5-ylacetic acid
- KBio1_001712
- CAS_645-65-8
- 1h-imidazole-5-acetic acid
- Q27891434
- (3H-imidazol-4-yl)-acetic acid
- BB 0259915
- AKOS015854537
- SDCCGSBI-0050591.P003
- imidazol-4-ylacetic acid
- KBioSS_002404
- CS-0059400
- Imidazole-4-acetate
- SpecPlus_000672
- PDSP1_000242
- DivK1c_006768
- UNII-IGZ30Z24EJ
- AKOS005264531
- SCHEMBL49
- CCG-204698
- KBio2_002399
- 645-65-8
- FT-0660552
- 4(5)-Imidazolylacetic acid
- DB-291764
- acetic acid, 2-(4-imidazolyl)-
- DB-073513
- 2-(3H-imidazol -4-yl )acetic acid
- +Expand
-
- MFCD01570463
- PRJKNHOMHKJCEJ-UHFFFAOYSA-N
- 1S/C5H6N2O2/c8-5(9)1-4-2-6-3-7-4/h2-3H,1H2,(H,6,7)(H,8,9)
- O=C(O)CC1=CN=CN1
Computed Properties
- 126.04298
- 2
- 4
- 2
- 126.043
- 9
- 116
- 0
- 0
- 0
- 0
- 0
- 1
- -0.4
- 66A^2
Experimental Properties
- 0.03680
- 65.98
- 447.343 °C at 760 mmHg
- 447.343 °C at 760 mmHg
- 3649
- 1.426
2-(1H-Imidazol-5-yl)acetic acid Price
2-(1H-Imidazol-5-yl)acetic acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:645-65-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:645-65-8)
TANG SI LEI
15026964105
2881489226@qq.com
2-(1H-Imidazol-5-yl)acetic acid Related Literature
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2. Back cover
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Jianlin Pu,Chang Liu,Bin Wang,Pei Liu,Yanzi Jin,Jiucun Chen Analyst, 2021,146, 1032-1039
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Piotr de Silva,Marek Giebułtowski,Jacek Korchowiec Phys. Chem. Chem. Phys., 2012,14, 546-552
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Jinxin Liu,Xing Zhang,Haifeng Zhang,Lei Zheng,Chen Huang,Haibo Wu,Rongwu Wang,Xiangyu Jin RSC Adv., 2017,7, 43879-43887
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Mihaela C. Stefan,Mahesh P. Bhatt,Prakash Sista,Harsha D. Magurudeniya Polym. Chem., 2012,3, 1693-1701
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Guo-Jin Cao Nanoscale, 2016,8, 19769-19778
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Yuan Ma,Yilin Wang,Danni Chen,Ting Su,Qiang Chang,Wenhua Huang,Feng Lu J. Mater. Chem. B, 2023,11, 2989-3000
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Sebastian D. Pike,Andrés García-Trenco,Edward R. White,Alice H. M. Leung,Jonathan Weiner,Milo S. P. Shaffer,Charlotte K. Williams Catal. Sci. Technol., 2017,7, 3842-3850
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10. Back cover
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:645-65-8)2-(1H-Imidazol-5-yl)acetic acid
99%/99%
1g/5g
288.0/882.0